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Compound of Interest

Compound Name: Cyclohexyl crotonate

Cat. No.: B1609219

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexyl crotonate (CAS No: 31416-78-1) is an ester recognized for its applications in the
fragrance and flavor industries.[1][2] Its chemical structure, consisting of a cyclohexyl ring and
a crotonate group, influences its physicochemical properties, including its solubility in various
organic solvents. Understanding the solubility of cyclohexyl crotonate is crucial for its
effective formulation, application, and for predicting its behavior in various chemical processes.
This technical guide provides a comprehensive overview of the available solubility data for
cyclohexyl crotonate, details experimental protocols for solubility determination, and presents
a logical workflow for these procedures.

Physicochemical Properties of Cyclohexyl
Crotonate

A summary of the key physicochemical properties of cyclohexyl crotonate is provided in Table
1. These properties, particularly the LogP value, suggest a lipophilic nature, indicating a higher
solubility in nonpolar organic solvents as compared to polar solvents like water.

Table 1: Physicochemical Properties of Cyclohexyl Crotonate
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Property Value Reference
Chemical Name Cyclohexyl-but-2-enoate [1]
CAS Number 31416-78-1 [1]
Molecular Formula C10H1602 [1]
Molecular Weight 168.23 g/mol [3]
Appearance Clear Colourless Liquid [1]

221.00 to 223.00 °C @ 760.00

Boiling Point [2]
mm Hg

Flash Point 83°C [1]

logP (o/w) 3.376 (estimated) [2]

Solubility of Cyclohexyl Crotonate
Qualitative and Estimated Quantitative Solubility Data

Quantitative solubility data for cyclohexyl crotonate in a wide range of organic solvents is not
readily available in published literature. However, based on safety data sheets and chemical
databases, the following qualitative and estimated quantitative information has been compiled.

Table 2: Available Solubility Data for Cyclohexyl Crotonate

Solvent Solubility Temperature (°C) Reference
76.75 mg/L

Water ) 25 [41[5]
(estimated)

Alcohol Soluble Not Specified [41[5]

Water Slightly soluble Not Specified [6]

Alcohols Soluble Not Specified [6]

Comparative Solubility Data: Hexyl Crotonate
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To provide a point of reference, the solubility of hexyl crotonate, a structurally similar ester, is
presented in Table 3. While not a direct substitute for cyclohexyl crotonate data, it may offer
insights into the expected solubility trends.

Table 3: Solubility of Hexyl Crotonate

Solvent Solubility (g/L) Temperature (°C) Reference
Methanol 1405.67 20 [7]
Ethanol 1431.05 20 [7]
n-Propanol 1343.87 20 [7]
Water Insoluble Not Specified [8]
Propylene Glycol Insoluble Not Specified [8]
Most Fixed Oils Soluble Not Specified [8]
Ethanol Soluble Not Specified [8]

Experimental Protocol for Solubility Determination
(Gravimetric Method)

The following is a detailed methodology for determining the solubility of a compound like
cyclohexyl crotonate in an organic solvent using the gravimetric method.[9][10][11]

Materials and Equipment

e Cyclohexyl crotonate (solute)

Selected organic solvent

Analytical balance (accurate to £0.0001 g)

Thermostatic shaker or water bath

Conical flasks with stoppers
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e Volumetric flasks

e Pipettes

o Syringe filters (solvent-compatible, e.g., PTFE)

o Pre-weighed evaporation dishes or watch glasses
e Drying oven

o Desiccator

Procedure

e Preparation of Saturated Solution:

o Add an excess amount of cyclohexyl crotonate to a conical flask containing a known
volume of the selected organic solvent. The presence of undissolved solid is necessary to
ensure saturation.

o Seal the flask to prevent solvent evaporation.

o Place the flask in a thermostatic shaker or water bath set to a constant temperature (e.g.,
25 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached. Periodically check for the continued presence of undissolved solute.

o Sample Collection and Filtration:

o Once equilibrium is achieved, allow the solution to stand undisturbed at the constant
temperature for a few hours to allow the excess solid to settle.

o Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pipette.

o To ensure no solid particles are transferred, pass the collected supernatant through a
syringe filter into a pre-weighed evaporation dish.

» Solvent Evaporation:
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o Place the evaporation dish containing the filtered saturated solution in a drying oven at a
temperature sufficient to evaporate the solvent without degrading the solute. The
temperature should be below the boiling point of the solute and the flashpoint of the

solvent.

o Continue heating until all the solvent has evaporated and a constant weight of the residue

(cyclohexyl crotonate) is achieved.

e Weighing and Calculation:

o Cool the evaporation dish in a desiccator to room temperature to prevent moisture
absorption.

o Weigh the evaporation dish with the dried residue on the analytical balance.

o The solubility is calculated using the following formula: Solubility ( g/100 mL) = [(Weight of
dish + residue) - (Weight of empty dish)] / (Volume of filtrate in mL) * 100

Diagram of Experimental Workflow
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Caption: Experimental workflow for the gravimetric determination of solubility.
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Conclusion

While comprehensive quantitative solubility data for cyclohexyl crotonate in various organic
solvents is currently limited in the public domain, its physicochemical properties suggest good
solubility in less polar organic solvents such as alcohols. For precise formulation and process
design, it is recommended that experimental determination of solubility be conducted in the
specific solvents of interest. The gravimetric method outlined in this guide provides a reliable
and straightforward approach for obtaining this critical data. The comparative data for hexyl
crotonate can serve as a preliminary guide for solvent selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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